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Compound of Interest

Compound Name: (S)-GNA-U-phosphoramidite

Cat. No.: B15338915 Get Quote

Introduction to Glycol Nucleic Acid (GNA)
Glycol Nucleic Acid (GNA) is an unnatural nucleic acid analog characterized by a simplified,

acyclic backbone composed of repeating propylene glycol units linked by phosphodiester

bonds, in place of the ribose or deoxyribose sugars found in RNA and DNA.[1][2] This structural

modification imparts high chemical stability to GNA oligonucleotides.[2][3] Despite its simple

structure, GNA is capable of forming stable, anti-parallel duplexes that follow Watson-Crick

base pairing rules, often with greater thermal stability than corresponding DNA or RNA

duplexes.[2][4] The (S)-enantiomer of GNA is particularly important as it is better

accommodated in right-handed RNA duplexes, which is crucial for applications like RNA

interference (RNAi).[5]

(S)-GNA-U-phosphoramidite: Chemical Structure
and Properties
(S)-GNA-U-phosphoramidite is the activated monomer used in automated solid-phase

synthesis to incorporate uridine bases into a growing GNA or GNA-chimeric oligonucleotide

chain. Its chemical structure features a central (S)-propylene glycol scaffold, the uridine

nucleobase, a DMT (4,4'-dimethoxytrityl) protecting group for coupling, and a phosphoramidite

group that reacts to form the phosphodiester linkage.
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Identifier Value

IUPAC Name

3-[[(2S)-1-[bis(4-methoxyphenyl)-

phenylmethoxy]-3-(2,4-dioxopyrimidin-1-

yl)propan-2-yl]oxy-[di(propan-2-

yl)amino]phosphanyl]oxypropanenitrile[3]

Synonyms

GNA U amidite; DMT-U-(S)-GNA

Phosphoramidite; (S)-1-(bis(4-methoxyphenyl)

(phenyl)methoxy)-3-(2,4-dioxo-3, 4-

dihydropyrimidin-1(2H)-yl)propan-2-yl(2-

cyanoethyl)diisopropylphosphoramidite[3]

CAS Number 494784-15-5[1][3][6]

Molecular Formula C37H45N4O7P[3][6]

InChI Key KZZGGKJIAMPACS-AQXIKWHWSA-N[3]

Physicochemical Properties
Property Value

Molecular Weight 688.75 g/mol [1][3]

Appearance Light yellow solid[3]

Purity ≥98%[3][7]

Storage -20°C[6]

Synthesis and Experimental Protocols
The synthesis of GNA phosphoramidites is a critical process for their application in

oligonucleotide synthesis. While specific protocols for the Uridine variant are proprietary, the

general synthetic route can be inferred from published methods for other GNA

phosphoramidites, such as those for thymine, isocytidine, and isoguanosine.[8][9]

General Synthesis Pathway for (S)-GNA-Nucleoside
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The synthesis typically begins with an enantiomerically pure, protected glycidol derivative which

is ring-opened by a nucleobase. A common starting material is (S)-glycidyl 4,4'-dimethoxytrityl

ether.

(S)-Glycidyl DMT Ether
+ Uracil Ring Opening  NaH, DMF   (S)-DMT-GNA-U Nucleoside

(S)-DMT-GNA-U Nucleoside

(S)-GNA-U-phosphoramidite

  (iPr)₂NEt  

2-Cyanoethyl N,N-diisopropyl-
chlorophosphoramidite
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Oligonucleotide Synthesis

Therapeutic Application

Improved Therapeutic Profile

(S)-GNA-U-phosphoramidite
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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